N-(2-chlorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22ClN3O/c1-14-7-9-16(10-8-14)23-12-11-22(13-15(23)2)19(24)21-18-6-4-3-5-17(18)20/h3-10,15H,11-13H2,1-2H3,(H,21,24)
• InChI Key: DBJQRWJKQKBEMW-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=CC=C(C=C2)C)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

N-(2-chlorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been used in scientific research to study its mechanism of action and its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2-chlorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a partial agonist at serotonin receptors, particularly the 5-HT1B and 5-HT2C receptors. This compound has also been shown to inhibit the reuptake of serotonin, which may contribute to its anxiogenic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its anxiogenic effects. This compound has also been shown to increase heart rate and blood pressure in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide in lab experiments is its relative ease of synthesis. It is also relatively inexpensive compared to other compounds used in scientific research. However, one limitation of using this compound is its potential for abuse. This compound has been used recreationally and may be subject to regulatory restrictions.

Future Directions

There are several future directions for the study of N-(2-chlorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide. One area of research is the development of more selective agonists for the 5-HT1B and 5-HT2C receptors. Another area of research is the investigation of this compound's potential as a treatment for anxiety disorders, depression, and Parkinson's disease. Finally, the potential for abuse of this compound highlights the need for further research into its safety and potential for addiction.

Scientific Research Applications

N-(2-chlorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide has been used in scientific research to study its potential therapeutic applications. It has been shown to have anxiogenic effects in animal models, which suggests that it may be useful in the treatment of anxiety disorders. This compound has also been studied for its potential as an antidepressant and as a treatment for Parkinson's disease.